Cas no 25801-53-0 (Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-)
25801-53-0 structure
Product Name:Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
CAS No:25801-53-0
MF:C12H16O2
MW:192.254243850708
CID:1424166
PubChem ID:11805561
Update Time:2025-04-20
Phenol, 3-methoxy-2-(3-methyl-2-butenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-
- 3-methoxy-2-(3-methylbut-2-enyl)phenol
- DTXSID60473094
- 3-METHOXY-2-(3-METHYLBUT-2-EN-1-YL)PHENOL
- SCHEMBL8702045
- 25801-53-0
-
- Inchi: 1S/C12H16O2/c1-9(2)7-8-10-11(13)5-4-6-12(10)14-3/h4-7,13H,8H2,1-3H3
- InChI Key: SOFMGTNYXJLNON-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1C/C=C(\C)/C)O
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
Phenol, 3-methoxy-2-(3-methyl-2-butenyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
25801-53-0 (Phenol, 3-methoxy-2-(3-methyl-2-butenyl)-) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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